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Compound of Interest

Compound Name: 1-Chloro-1-nitropropane

Cat. No.: B165096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Chloro-1-nitropropane,

including its chemical identity, physical and toxicological properties, and relevant experimental

methodologies. The data is presented to be a valuable resource for professionals in research

and development.

Chemical Identification
IUPAC Name: 1-chloro-1-nitropropane[1]

CAS Number: 600-25-9

Quantitative Data Summary
The following tables summarize the key quantitative data for 1-Chloro-1-nitropropane.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₃H₆ClNO₂ [1]

Molecular Weight 123.54 g/mol [1][2]

Physical Description
Colorless liquid with an

unpleasant odor.
[1][2]

Boiling Point
141-143 °C (286-289 °F) at

760 mmHg
[2]

Flash Point 62 °C (144 °F) [2]

Specific Gravity 1.2 [2]

Vapor Density 4.26 (Air = 1) [2]

Vapor Pressure 5.8 mmHg at 25 °C (77 °F) [2]

Water Solubility 1 to 5 mg/mL at 22 °C (72 °F) [2]

Ionization Potential 9.90 eV [2]

Table 2: Toxicological Data

Parameter Value Species Route Reference

LD₅₀ (Lethal

Dose, 50%)
50-100 mg/kg Rabbit Oral

LC₅₀ (Lethal

Concentration,

50%)

393 ppm (one of

two died)
Rabbit

Inhalation (6

hours)

LC₁₀₀ (Lethal

Concentration,

100%)

2574 ppm Rabbit
Inhalation (6

hours)

IDLH

(Immediately

Dangerous to

Life or Health)

100 ppm N/A Inhalation [2]
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Table 3: Occupational Exposure Limits

Organization Limit Value

OSHA (Former PEL) TWA 20 ppm

ACGIH (TLV) TWA 2 ppm

NIOSH (REL) TWA 2 ppm

Experimental Protocols
Detailed experimental protocols for the synthesis and toxicological testing of 1-Chloro-1-
nitropropane are not extensively available in the public domain. However, this section

provides an overview of the general synthetic routes and standardized methodologies for

analytical determination and toxicity assessment.

3.1. Synthesis of 1-Chloro-1-nitropropane

A specific, detailed laboratory protocol for the synthesis of 1-Chloro-1-nitropropane is not

readily available in the reviewed scientific literature. However, the synthesis can be generally

approached by the chlorination of 1-nitropropane. This typically involves the reaction of 1-

nitropropane with a chlorinating agent, such as chlorine gas or sulfuryl chloride, often in the

presence of a catalyst or under specific conditions to favor the substitution at the alpha-carbon.

Another potential route is the nitration of 1-chloropropane, for instance, using a reagent like

silver nitrite (AgNO₂), which can proceed via an SN2 mechanism.[3]

3.2. Analytical Protocols

3.2.1. Determination in Air (Based on NIOSH Method S211)

This method provides a general framework for the determination of 1-Chloro-1-nitropropane
in the air.

Principle: A known volume of air is drawn through a solid sorbent tube to trap the analyte.

The analyte is then desorbed from the sorbent and analyzed by gas chromatography.
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Sampling:

Device: Chromosorb-108 sorbent tube.

Flow Rate: 0.2 L/min.

Volume: 12 L for a time-weighted average (TWA) sample.

Analysis:

Desorption: The sorbent is transferred to a vial, and desorbed with a suitable solvent (e.g.,

ethyl acetate).[1]

Instrumentation: Gas chromatograph with a flame ionization detector (GC-FID).

Quantitation: A calibration curve is prepared from standard solutions of 1-Chloro-1-
nitropropane in the desorption solvent.

3.3. Toxicological Assessment Protocols

Toxicological assessments of chemicals like 1-Chloro-1-nitropropane are typically conducted

following standardized guidelines, such as those established by the Organisation for Economic

Co-operation and Development (OECD).

3.3.1. Acute Oral Toxicity (Based on OECD Guideline 423)

Objective: To determine the acute oral toxicity of a substance.

Principle: The substance is administered in a stepwise procedure to a small number of

animals (typically rats) at one of four fixed starting dose levels (5, 50, 300, or 2000 mg/kg

body weight). The outcome of the first step determines the subsequent dosing, with the aim

of identifying the dose that causes mortality or evident toxicity.

Methodology:

Animals: Healthy, young adult rodents (usually females) are used. They are fasted prior to

dosing.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-1-nitropropane
https://www.benchchem.com/product/b165096?utm_src=pdf-body
https://www.benchchem.com/product/b165096?utm_src=pdf-body
https://www.benchchem.com/product/b165096?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dosing: The test substance is administered as a single oral gavage dose.

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Endpoint: The results allow for the classification of the substance into a toxicity category.

Hazard and Toxicity Pathway
The following diagram illustrates the logical relationships between the properties of 1-Chloro-1-
nitropropane, routes of exposure, and its toxicological effects.
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Hazard Profile of 1-Chloro-1-nitropropane

Chemical Properties

Routes of Exposure

Health Effects

1-Chloro-1-nitropropane

- Colorless liquid
- Unpleasant odor
- Combustible
- Reactive

Inhalation

Vapor

Ingestion

Accidental

Dermal/Eye Contact

Direct Contact

Acute Effects

- Irritation (eyes, skin, respiratory tract)
- Coughing, shortness of breath
- Pulmonary edema

Systemic/Chronic Effects

- Liver damage
- Kidney damage
- Heart damage
- Bronchitis

Repeated Exposure

Click to download full resolution via product page

Caption: Logical relationships of 1-Chloro-1-nitropropane's hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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